![molecular formula C8H11N3O B2375061 4-[1,2,3]Triazol-1-yl-cyclohexanone CAS No. 914780-90-8](/img/structure/B2375061.png)
4-[1,2,3]Triazol-1-yl-cyclohexanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-[1,2,3]Triazol-1-yl-cyclohexanone is a compound that contains a triazole ring. Triazole is an important nitrogen heterocyclic compound, containing three nitrogen atoms and two carbon atoms . Compounds containing a triazole are significant heterocycles that exhibit broad biological activities, such as antimicrobial, analgesic, anti-inflammatory, anticonvulsant, antineoplastic, antimalarial, antiviral, antiproliferative, and anticancer activities .
Scientific Research Applications
Synthesis and Cytotoxic Evaluation
4-[1,2,3]Triazol-1-yl-cyclohexanone derivatives have been synthesized and evaluated for cytotoxic activity. For instance, novel 1,2,3-triazole-4-linked cyclohexanones have shown promising activity against human breast cancer cell lines, such as MDA-MB-231 (Mahdavi et al., 2016).
Derivatives for Triaza-indolizines
3-Amino-1,2,4-triazole derivatives, reacting with cyclohexanone derivatives, form tricyclic compounds of the triaza-indolizine class, suggesting potential applications in structural chemistry and pharmaceuticals (Cook et al., 2010).
Potential as α-Glucosidase Inhibitors
1,4-Disubstituted 1,2,3-triazoles synthesized from 1-ethynyl-1-cyclohexanol showed significant inhibitory activity against α-glucosidase, indicating potential applications in treating diabetes or other metabolic disorders (Jabeen et al., 2016).
Catalytic Oxidation and Transfer Hydrogenation Aspects
1,2,3-Triazole based ligands, synthesized using click reactions, have been used to design ruthenium complexes with applications in catalytic oxidation and transfer hydrogenation, showcasing potential in synthetic chemistry and industrial processes (Saleem et al., 2013).
Green Synthesis of 1,4,5-Trisubstituted-1,2,3-Triazoles
Green and recyclable catalytic systems have been developed for synthesizing 1,4,5-trisubstituted-1,2,3-triazoles, highlighting an eco-friendly approach in chemical synthesis (Singh et al., 2013).
Peroxidation of Cyclohexane
Triazole-functionalised Schiff base copper complexes have been developed for the peroxidation of cyclohexane, illustrating applications in organic synthesis and industrial chemistry (Lawal et al., 2021).
Spiro Derivatives and Biological Activity
Spiro derivatives of 1,2,3-triazole have been synthesized, showing selective proliferative activity on cell cultures, indicating potential in biomedical research and drug development (Kalinina et al., 2015).
Mechanism of Action
Target of Action
Similar 1,2,4-triazole derivatives have been reported to show promising anticancer activity . They have been found to interact with the aromatase enzyme, which plays a crucial role in the biosynthesis of estrogens . Another study suggests that 1,2,3-triazole derivatives can interact with acetylcholinesterase, a protein pivotal in hydrolyzing acetylcholine .
Mode of Action
It’s known that 1,2,3-triazole derivatives can form hydrogen bonds with different targets, leading to the improvement of pharmacokinetics, pharmacological, and toxicological properties . In the case of acetylcholinesterase, the interaction of the synthesized compound was predicted via computational studies .
Biochemical Pathways
It’s known that the inhibition of aromatase enzyme can lead to a decrease in estrogen production, which is beneficial in the treatment of estrogen-dependent cancers . Similarly, the inhibition of acetylcholinesterase can increase the concentration of acetylcholine in the brain, which is beneficial in the treatment of neurodegenerative diseases like Alzheimer’s .
Pharmacokinetics
The drug-likeness of similar compounds was investigated by predicting their pharmacokinetic properties .
Result of Action
Similar 1,2,4-triazole derivatives have shown promising cytotoxic activity against various human cancer cell lines . They have also shown moderate activity against HIV-1 and influenza A virus .
Action Environment
It’s known that the synthesis of 1,2,3-triazole derivatives can be influenced by the reaction conditions .
Properties
IUPAC Name |
4-(triazol-1-yl)cyclohexan-1-one |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H11N3O/c12-8-3-1-7(2-4-8)11-6-5-9-10-11/h5-7H,1-4H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QODZHJFYKBFCAJ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(=O)CCC1N2C=CN=N2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H11N3O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
165.19 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
914780-90-8 |
Source
|
Record name | 4-(1H-1,2,3-triazol-1-yl)cyclohexan-1-one | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.